The micro turbine engine (MTE) plays a vital role in the aerospace sector. However, traditional research and design models no longer suffice to accommodate the highly complex operating conditions of the MTE. Therefore, this paper briefly analyzes the concept and development process of digital twin technology and integrates it into the research and design of the MTE. This integration takes into account the recent leapfrog developments in information technology and digital intelligence technology. Utilizing digital twin technology to model the core components of the MTE allows for effective structural optimization, online monitoring, and timely problem detection in support of extending the overall lifespan of the engine. Multiple algorithms are used throughout the development, design, and usage phases of each component to merge into a cohesive whole, providing robust support for the MTE's overall development, production, and manufacturing. Digital twin technology facilitates accurate performance prediction, reliability evaluation, and advanced design optimization for the MTE. This, in turn, reduces the design cycle and research design cost more effectively. Lastly, we propose the future application and development trend of digital twin technology in the core components of the MTE.

The power electronic converters and grid-connected filters were important components of the permanent magnet direct drive wind power generation system whose performance directly determines the quality of wind power generation. In past modeling, analysis, and control studies, capacitive and inductive components were often treated as integral-order components. However, the inductance and capacitance components in the actual permanent magnet direct drive wind generator were fractional-order components, and their electrical characteristics will change with the change of order, which had an important impact on the dynamic and static characteristics of the system. In this paper, the mathematical model of the fractional-order LCL (FOLCL) filter was derived. Through simulation, it could be seen that the FOLCL filter can avoid resonance fundamentally. At the same time, the fractional-order PI (FOPI) controller was introduced into the machine-side current converter, and the parameters of the FOPI controller of the outer speed loop and the inner current loop were adjusted by using the time-domain optimization method. The results showed that the efficiency of the FOPI controller was significantly better than that of the integer-order PI controller in realizing maximum wind energy capture. It provides theoretical support and practical application value for the stable operation of the wind power generation system.

Borehole destabilization damage is an important factors affecting gas extraction efficiency. To derive the fracture development law, strain, and energy evolution characteristics of different borehole diameters, uniaxial compression experiments were conducted on prefabricated rock specimens with different borehole diameters. The results showed that the elastic energy and dissipation energy of the specimens with different pore diameters changed with the compression process, and the energy distribution inside the specimens. The results show that as the pore size of the specimen increases, the strain area damaged by tensile fracture gradually decreases and the strain area damaged by shear fracture gradually increases, and the damage of the dominant specimen gradually evolves from tensile fracture as the dominant factor to tensile fracture and shear fracture together as the dominant factor and finally to shear fracture as the dominant factor. For the whole compression process of pore size rock specimens, the total energy curve shows a nonlinear growth trend, and the elastic energy curve shows a nonlinear growth trend before the specimen damage and a cliff-type decrease after the specimen damage. From the perspective of energy distribution, the elastic energy storage limit of the specimen decreases with the increase of the specimen pore size, the energy distribution law inside the rock specimen with pores changes, and the total energy absorbed from the outside gradually changes to the dissipated energy, resulting in an increasing proportion of dissipated energy, indicating that the larger the pore size, the larger the plastic deformation, and the more obvious ductile damage characteristics of the specimen with pores will be shown. The research analyzes the causes of destabilization of rock samples with different hole diameters and provides some theoretical guidance for the study of gas extraction drilling stability.

The optimization of offshore wind farms is mainly performed through the deployment of wind farms and submarine cables to maximize power output and minimize cable costs. However, the above results are affected by the wake effect, equipment layout, and the cost of cables. To effectively complete the deployment of wind turbines and submarine cable lines, first, a bi-level constrained optimization model based on maximum profit and the shortest route of cable is proposed in this paper; then, a differential evolution and improved Prim algorithm (IPADE) are used to optimize the upper- and lower-level objective function, respectively. Moreover, the fitness values are used to divide the population, and a surrogate model is used to evaluate approximate fitness values for the sub-population with poor performance; the best individual is selected as the offspring individual according to the approximate fitness values. Next, a clustering method is used to divide the position of the wind farm, and a Prim algorithm based on roulette wheel selection is designed to deploy submarine cables of every subwind farm. Finally, the proposed algorithm is compared with five other popular algorithms under the two wind conditions. The simulation experimental results show that algorithm IPADE performs better than other algorithms in terms of the power output, profit, and the length of cables.

Leakage in the wellbore annulus during drilling operations can affect normal production operations, resulting in a severe waste of resources and economic loss, so it is crucial to adopt a fast and effective leak identification method for subsequent plugging operations. For the complex problem of judging the location of the leakage layer, we proposed the method of excitation pressure wave to identify the location of the leakage layer. By analyzing the transfer of pressure waves within the annular pipe system and the pressure head response spectrum, the leak's location is identified based on the location of the resonance point and the change in resonance amplitude. The pressure wave signal contains too much noise. The variational mode decomposition (VMD) algorithm and the Hilbert joint spectrum were used to extract the main frequency components to reconstruct the signal to achieve the denoising effect. On this basis, the reconstructed signal is processed by fast Fourier transform (FFT) to obtain the pressure wave response spectrum, analyze the frequency domain features, and then determine the location of the leakage layer. The experimental results verify that: ① When a leak occurs in the wellbore annulus, the pressure wave will generate additional resonance points in the frequency domain due to the presence of the leak point. ② The combination of the VMD algorithm, FFT, and Hilbert joint spectrum can effectively remove the noise of the pressure wave signal. ③ The method effectively avoids the difficulty of identifying negative pressure waves in the time domain analysis of pressure wave signals. It can effectively locate the leaky layer in the frequency domain analysis. It is concluded that the principle of the method is feasible and has practical significance for field application.

Waste heat recovery is common in high-temperature water electrolysis production, but the latent heat from the hydrogen–water mixture is not fully utilized, and the electric heater to generate steam consumes much energy. In this research, a cascade heat pump is proposed to recover the latent heat from electrolysis products and generate steam. The heat pump can save as much as 65% electric energy compared with a single electric heater. Although in some cases, the latent heat is not enough to generate sufficient steam, it can still save 46.1% of energy. Also, this research emphasizes the significant influence of hydrogen and water proportion in electrolysis products. Compared with 80% water proportion, 50% water proportion can save 1.67 MW energy just in the water vaporization process for a 10 MW electrolyzer. The payback period is 3.43 years, which makes it worth investing.

This study aimed to provide a techno-economic analysis of hybrid energy systems, including wind turbines, photovoltaic systems (PV) panels, diesel generators, and batteries, for selected cities in five different climate zones in Spain to meet the load requirements of industrial towns. Homer software was used to determine the most efficient configuration for supplying the average load of the industrial sector, with a value of 1500 kWh/day and a peak load of 114.58 kW, and the residential sector, with a value of 150 kWh/day and a peak load of 27.85 kW. Optimization is carried out to minimize the evaluation parameters of net present cost (NPC) and cost of energy (COE). According to the software outputs, it appears that the system utilizes a variety of renewable energies. The priority is to use all hybrid system components, and the wind–PV–diesel–battery configuration has performed best in all cities. The cities of A Coruña, Bilbao, Ponferrada, Almería, Barcelona, Salamanca, Seville, Zaragoza, and Madrid, respectively, with NPC values of 1.39, 1.67, 1.76, 1.92, 2.23, 2.29, 2.39, 2.55, 2.61 $/kWh and COE values of 0.199, 0.24, 0.252, 0.276, 0.32, 0.329, 0.343, 0.366, 0.374 $/kWh have economic efficiency from the highest to the lowest. Reducing pollution production is one of the key reasons for approaching hybrid technologies. In this regard, A Coruña has the lowest carbon emissions among the selected cities, with 25,190, and 95.5% of its energy production is renewable. On the other hand, Madrid, which uses 89% renewable energy, has the highest carbon dioxide production with a value of 59,242. The system analysis in different cities of Spain provides insight into the conditions necessary for establishing such systems in different climate zones, which can serve as a road map for other places in the country.

Energy Sci Eng. 2019;7:1264-1279. We correct the authorship list to Jinfeng Zhang1, Desmond Appiah1, Ernst Nikolajew2, Fan Zhang1, Shouqi Yuan1, Yandong Gu1, and Stephen N. Asomani1 1National Research of Pumps, Jiangsu University, China 2Technical University of Kaiserslautern, Germany The authors of the article would like to add one author. The additional author, Ernst Nikolajew, was inadvertently omitted at the time of publication. Whilst a student at Technical University of Kaiserslautern, Germany, Ernst Nikolajew performed part of his bachelor's thesis project at the National Research of Pumps, Jiangsu University, China as an exchange student and contributed to the published article. All authors have agreed to include Ernst Nikolajew as a coauthor in the article. We apologize for this error.

A low-pollution single-tube microgas turbine combustor using different gas fuels was studied. The combustion performance of two kinds of landfill gas and natural gas was tested in a single-head combustor. The effects of fuel nozzle position, and the fuel distribution ratio between pilot and main combustion stage on pollutant emission were investigated under rated load condition. The flow field, temperature field, and pollutant generation characteristics with different fuel nozzle diameters and nozzle positions were analyzed by numerical simulation. The results show that: the combustor can form an obvious central recirculation zone, which is convenient for ignition and stable flame propagation; in the case of limited premixed length, the influence of fuel nozzle position on fuel–air mixing uniformity is less obvious than that of fuel nozzle diameter. The fuel–air mixing uniformity plays a decisive role in the temperature field and the generation of pollutants in the combustor. The combustor has good pollutant emission characteristics, and the NOx emission can be reduced to about 10 ppmv (15% O2 concentration) under the appropriate combination of fuel nozzle diameter and position, which provides a reference for the further optimization of low-emission combustor.

Tight carbonate reservoirs in the Western Qaidam Basin have complex lithologies and pore structures. The oil–water mobility law in reservoirs has not yet been completely determined, restricting the formulation of rational reservoir development methods. To bridge this gap, in this study, we used several test methods, such as casting thin sections, mercury intrusion, and nuclear magnetic resonance, to obtain the pore structure and oil–water displacement characteristics of tight carbonate reservoirs in the Western Qaidam Basin. The pore structures of the reservoirs could be categorized into three types: microfractures + dissolved pores + micropores (MFD), microfractures + micropores (MF), and matrix (M). The characteristics of single-phase oil seepage and water flooding in reservoirs with various pore structures differed evidently. For the MF- and M-types, the water-locking effect caused by the strong capillary force affected oil charging in the micropores. The effect of the pressure drop on the MFD-type algal limestone was less than that on the MF-type limestone (dolomite) because of the occurrence of a non-Darcy flow. The MFD-type, which contained microfractures, had preferential seepage channels, resulting in obvious fluid channeling and low water displacement efficiency. Oil−water displacement mainly occurred in the dissolved pores and microfractures, suggesting that starting oil accumulation in the micropores was crucial. This study will assist in efficient development of tight carbonate reservoirs in the Western Qaidam Basin.